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Compound of Interest

Compound Name: TED-347

Cat. No.: B15544150 Get Quote

Essential Safety and Handling Guide for TED-
347
Disclaimer: This document provides guidance for the handling of TED-347 in a laboratory

research setting. TED-347 is a chemical intended for research use only and is not for human or

veterinary use.[1][2] The information provided here is based on publicly available data from

chemical suppliers and does not constitute a formal Material Safety Data Sheet (MSDS). A

comprehensive risk assessment should be conducted by qualified safety professionals before

handling this compound.

TED-347 is an irreversible and covalent inhibitor of the TEAD4-Yap1 protein-protein interaction,

with potential applications in cancer research, specifically targeting glioblastoma cell viability.[1]

[3][4] As with any research chemical of unknown long-term toxicity, caution and adherence to

strict laboratory safety protocols are paramount.

Quantitative Data Summary
The following table summarizes the key quantitative data available for TED-347:
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Property Value Source

Molecular Weight 313.70 g/mol [2][3][5]

Chemical Formula C₁₅H₁₁ClF₃NO [2][3][5]

CAS Number 2378626-29-8 [3][4][5]

Appearance Solid powder [2][5]

Purity ≥98% [1][5]

Solubility in DMSO 64-100 mg/mL [3][5]

EC₅₀ for TEAD4-Yap1 5.9 µM [1][3][4][5]

Kᵢ for TEAD4 10.3 µM [1][5]

Personal Protective Equipment (PPE)
Given that TED-347 is a research chemical with an incomplete toxicological profile, the

following personal protective equipment should be considered the minimum requirement when

handling the compound, especially in its solid, powdered form:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of

aerosolization or spillage, consider a chemical-resistant apron or coveralls.

Respiratory Protection: For weighing or other procedures that may generate dust, a properly

fitted NIOSH-approved respirator (e.g., N95 or higher) is recommended. All handling of the

solid form should ideally be done in a certified chemical fume hood.

Experimental Protocols
Handling and Storage:

Receiving and Unpacking: Upon receipt, visually inspect the package for any signs of

damage or leakage. Wear appropriate PPE when unpacking.
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Storage: TED-347 should be stored in a dry, dark environment. For long-term storage

(months to years), a temperature of -20°C is recommended.[2] For short-term storage (days

to weeks), 0-4°C is acceptable.[2]

Preparation of Stock Solutions:

Stock solutions are typically prepared in dimethyl sulfoxide (DMSO).[2][3][4][5]

Due to the potential for aerosolization of the powder, the initial weighing and dissolution

should be performed in a chemical fume hood.

Sonication or gentle heating in a warm water bath may be necessary to fully dissolve the

compound in DMSO.[3][4][5]

Prepared stock solutions should be stored at -20°C or -80°C to ensure stability.[1]

Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.[3]

Spill Management:

Minor Spills (Solid):

Evacuate and restrict access to the area.

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising

dust.

Carefully wipe up the material, working from the outside in.

Place all contaminated materials into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable laboratory detergent and water.

Minor Spills (in Solution):

Evacuate and restrict access to the area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill pads).
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Place the absorbent material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable laboratory detergent and water.

Major Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's environmental health and safety (EHS) department.

Disposal Plan:

All waste containing TED-347, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of TED-347 down the

drain or in the regular trash.

Workflow for Handling TED-347
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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